Cas no 25309-65-3 (4-Ethylbenzonitrile)

4-Ethylbenzonitrile (CAS 2045-00-3) is an organic compound with the molecular formula C9H9N, featuring an ethyl group substituted at the para position of a benzonitrile ring. This aromatic nitrile is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its nitrile functionality enables versatile transformations, including hydrolysis to carboxylic acids or reduction to primary amines. The ethyl group enhances solubility in organic solvents, facilitating reactions in various synthetic pathways. 4-Ethylbenzonitrile is valued for its stability, consistent purity, and compatibility with a range of reaction conditions, making it a reliable building block in fine chemical manufacturing.
4-Ethylbenzonitrile structure
4-Ethylbenzonitrile structure
Product Name:4-Ethylbenzonitrile
CAS No:25309-65-3
MF:C9H9N
MW:131.174462080002
MDL:MFCD00016383
CID:52697
PubChem ID:91393
Update Time:2025-06-28

4-Ethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Ethylbenzonitrile
    • p-Ethylbenzonitrile
    • 1-cyano-4-ethylbenzene
    • 4-cyanoethylbenzene
    • 4-ethylbenzenecarbonitrile
    • Benzonitrile,4-ethyl
    • p-cyanoethylbenzene
    • Benzonitrile, 4-ethyl-
    • SXFFMFAQNAFSLF-UHFFFAOYSA-N
    • 4-ethyl-benzonitrile
    • HMS1732O08
    • SBB059144
    • BDBM50037810
    • 2030AB
    • VZ36758
    • NE10768
    • ST51035515
    • 309E653
    • NS00027858
    • DTXSID30179955
    • CHEMBL3358230
    • EINECS 246-811-5
    • EN300-13328
    • 4-Ethylbenzonitrile, 98%
    • Z57900361
    • MFCD00016383
    • InChI=1/C9H9N/c1-2-8-3-5-9(7-10)6-4-8/h3-6H,2H2,1H
    • SCHEMBL91062
    • AKOS001115602
    • AMY28230
    • A817778
    • SY027537
    • J-015926
    • FT-0618405
    • I11479
    • CS-0152514
    • 25309-65-3
    • DTXCID90102446
    • MDL： MFCD00016383
    • Inchi： 1S/C9H9N/c1-2-8-3-5-9(7-10)6-4-8/h3-6H,2H2,1H3
    • InChI Key： SXFFMFAQNAFSLF-UHFFFAOYSA-N
    • SMILES： N#CC1C=CC(=CC=1)CC
    • BRN： 2040912

Computed Properties

  • Exact Mass: 131.07300
  • Monoisotopic Mass: 131.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Color/Form: Not available
  • Density: 0.956 g/mL at 25 °C(lit.)
  • Melting Point: 51.75°C (estimate)
  • Boiling Point: 237 °C(lit.)
  • Flash Point: Fahrenheit: 206.6 ° f
    Celsius: 97 ° c
  • Refractive Index: n20/D 1.527(lit.)
  • PSA: 23.79000
  • LogP: 2.12068
  • Solubility: Not available

4-Ethylbenzonitrile Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S24/25
  • Safety Term：S24/25

4-Ethylbenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Ethylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-PM570-25g
4-Ethylbenzonitrile
 25309-65-3 98%
25g
 ￥1326.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-PM570-5g
4-Ethylbenzonitrile
 25309-65-3 98%
5g
 ￥372.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-PM570-1g
4-Ethylbenzonitrile
 25309-65-3 98%
1g
 ￥119.0 2022-02-28
Apollo Scientific
OR937171-1g
4-Ethylbenzonitrile
 25309-65-3 98%
1g
 £15.00 2025-03-21
Apollo Scientific
OR937171-5g
4-Ethylbenzonitrile
 25309-65-3 98%
5g
 £17.00 2025-03-21
Apollo Scientific
OR937171-25g
4-Ethylbenzonitrile
 25309-65-3 98%
25g
 £73.00 2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X41455-25g
4-Ethylbenzonitrile
 25309-65-3 96%
25g
 ¥279.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X41455-1g
4-Ethylbenzonitrile
 25309-65-3 96%
1g
 ¥30.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X41455-5g
4-Ethylbenzonitrile
 25309-65-3 96%
5g
 ¥81.0 2024-07-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E857778-1g
4-Ethylbenzonitrile
 25309-65-3 ≥98%
1g
 ￥92.00 2022-01-10

4-Ethylbenzonitrile Related Literature

Related Categories

25309-65-3 (4-Ethylbenzonitrile) Related Products

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD